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Compound of Interest |

Compound Name:

CAS No.:

Cat. No.:

\

(Pentafluorophenyl)dimethylsilane

13888-77-2

B1143868

{ Get Quote

Executive Chemical Profile

Before initiating any disposal workflow, you must validate the chemical identity and

understanding of its dual-hazard nature: Flammability and Hydride Reactivity.[1]

Parameter

Technical Specification

Operational Implication

Chemical Name

(Pentafluorophenyl)dimethylsil

Target Compound

ane
CAS Number 13888-77-2 Use for waste manifesting.[1]
Contains Fluorine (requires HF
Formula ) o )
scrubbing during incineration).
Si—H Bond: Reducing agent;
Structure evolves
gas with bases/protic solvents.
_ Flammable Liquid.[1] Ground
Flash Point ~40.5°C (105°F) )
all equipment.
o ) Do not mix with aqueous
Reactivity Water/Alcohol Reactive

waste streams.[1]
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Core Hazards & Mechanism of Action

Effective disposal requires understanding why this chemical is hazardous.[1][2]

» Hydride Reactivity (The Immediate Threat): Unlike "trimethyl" silanes, this compound
contains a Silicon-Hydride (Si-H) bond.[1] Upon contact with alkali bases, alcohols, or water
(catalyzed), it undergoes hydrolysis/alcoholysis, releasing Hydrogen gas (

)[1]

o Mechanism:[1][3][4]

o Risk:[1][2][3][4][5][6][7][8] Pressurization of waste containers and explosive atmospheres.

[1]

e Fluorinated Combustion (The Downstream Threat): The pentafluorophenyl ring is stable
under ambient conditions but releases Hydrogen Fluoride (HF) and Carbonyl Fluoride (

) upon incineration.
o Risk:[1][2][3][4][5][6][7][8] Standard incinerators without caustic scrubbers will be

damaged, and emissions will violate environmental permits.[1]

Disposal Decision Matrix

Do not treat all waste identical. Use this logic flow to determine the correct disposal path.
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Waste Identification

Is it Pure Reagent or
Concentrated Solution?

Is it Trace Residue

(Empty Bottle/Syringe)? Yes (>50 mL)

Yes (<10 mL) Unsure/Mixed

PATH B: Controlled Quenching PATH A: Professional Disposal

(Do Not Quench)

(In-Lab Deactivation)

Segregate into
Halogenated Solvents

Ventilated Hood Required

:

Add IPA/Ethanol Label: 'Flammable',
(Slowly) 'Releases HF on Burn'

Click to download full resolution via product page

Figure 1: Decision logic for segregating bulk waste from reactive residues.

Path A: Professional Disposal (Bulk Waste)
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Applicability: Expired reagent bottles, reaction mixtures >50 mL, or pure stock.[1] Directive:DO
NOT attempt to quench bulk quantities in the lab. The heat generation and

release are uncontrollable.

o Container Selection: Use a polyethylene (HDPE) or glass container.[1] Avoid metal cans if
the waste is acidic (though the pure silane is not, contaminants may be).

e Segregation:
o Classify as Flammable Liquid, Halogenated.[1]

o CRITICAL: Do NOT mix with aqueous basic waste (e.g., NaOH solutions) or oxidizers
(e.g., Hydrogen Peroxide, Nitric Acid).[1] This will cause immediate pressurization or fire.

[1]
e Labeling:
o Primary Tag: "Hazardous Waste - Flammable Liquid".[1]
o Constituents: "(Pentafluorophenyl)dimethylsilane”.[5]
o Hazard Warning: "Contains Fluorine - Requires HF Scrubber Incineration."[1]

o Storage: Store in a Flammable Safety Cabinet until pickup. Ensure the cap is vented (or use
a pressure-relief cap) if there is any suspicion of slow hydrolysis.[1]

Path B: Controlled Quenching (Trace Residues)

Applicability: "Empty" reagent bottles, syringes, septa, or small reaction aliquots (<10 mL).[1]
Objective: Deactivate the Si-H bond to prevent fire in trash bins or glass disposal boxes.

The "IPA-Base" Quench Protocol

This protocol converts the reactive hydrosilane into a stable silyl ether and hydrogen gas.[1]
Reagents:

« Isopropanol (IPA) or Ethanol (95%).
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e Dilute NaOH or KOH (5% in water) or solid Sodium Carbonate (

).

o Safety: Perform in a functioning Fume Hood.
Step-by-Step Procedure:

o Preparation: Place the dirty glassware/syringe in a secondary containment tray inside the
fume hood.

 Dilution: Add Isopropanol to the residue. (Ratio: ~20:1 Solvent to Silane residue).
o Observation: No immediate reaction usually occurs with neutral alcohol.[1]

o Activation: Add a catalytic amount of dilute base (e.g., 1 mL of 5% NaOH) or a spatula tip of
solid

1]

o Reaction:
o Visual: Look for bubbling (
gas).
e Completion: Allow the mixture to sit in the hood for 2-4 hours or until bubbling ceases.

» Final Disposal: The resulting mixture is now a standard Halogenated Organic Solvent Waste.
It can be poured into the main halogenated waste carboy.[1]

Emergency Response: Spills

Scenario: A 100 mL bottle drops and shatters in the aisle.
e Evacuate & Ventilate:
o Immediate area evacuation (15 ft radius).

o Eliminate ignition sources (Flash Point ~40°C).
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e PPE Upgrade:
o Nitrile gloves (double gloved) or Silver Shield® laminate gloves.
o Chemical splash goggles.[1]
o Fire-retardant lab coat.[1]

o Absorb & Neutralize:

o Do NOT use water. Water will spread the hydrophobic silane and potentially generate gas
slowly.[1]

o Use Vermiculite, Dry Sand, or Active Carbon pads.[1]
o Cover the spill completely to suppress vapors.[1]
e Collection:
o Scoop absorbed material into a wide-mouth HDPE jar.[1]

o Do not seal tightly immediately. Loosely cap for 24 hours in a fume hood to allow any off-
gassing to escape.[1]

o Label as "Debris from Flammable Silane Spill."[1]

References & Validation

e PubChem.Compound Summary: Dimethyl(pentafluorophenyl)silane (CAS 13888-77-2).[1]
National Library of Medicine.[1] Link

o ChemicalBook.Dimethyl(pentafluorophenyl)silane MSDS & Properties.Link

o Gelest, Inc.Silane Handling and Safety: Hydrosilanes.[1] (General guidance on Si-H
reactivity). Link

e EHS Guidelines.Disposal of Fluorinated Organic Compounds. (Standard protocol for HF-
generating waste streams).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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